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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for micafungin susceptibility
testing based on the European Committee on Antimicrobial Susceptibility Testing (EUCAST)
guidelines. It is intended to be a practical resource for researchers, scientists, and drug
development professionals engaged in antifungal susceptibility testing.

Introduction

Micafungin is an echinocandin antifungal agent that inhibits the synthesis of 1,3-B-D-glucan,
an essential component of the fungal cell wall. Monitoring the susceptibility of fungal isolates to
micafungin is crucial for guiding therapeutic decisions, detecting the emergence of resistance,
and for epidemiological surveillance.[1] The EUCAST has established standardized methods
for antifungal susceptibility testing to ensure reproducibility and comparability of results across
laboratories.[2] This document outlines the EUCAST broth microdilution method for determining
the Minimum Inhibitory Concentration (MIC) of micafungin against Candida and Aspergillus
species.
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Quantitative Data Summary

The following tables summarize the EUCAST clinical breakpoints and quality control ranges for
micafungin susceptibility testing.

Table 1: EUCAST Clinical Breakpoints for Micafungin
(mg/L)

Fungal Species Susceptible (S) < (mglL) Resistant (R) > (mgl/L)
Candida albicans 0.016 0.016
Candida dubliniensis IE IE
Candida glabrata 0.03 0.03
Candida krusei 0.03 0.03
Candida parapsilosis 2 2
Candida tropicalis 0.03 0.03
Aspergillus fumigatus IE IE
Aspergillus flavus IE IE
Aspergillus nidulans IE IE
Aspergillus niger IE IE
Aspergillus terreus IE IE

IE: Insufficient Evidence. While breakpoints are not established for Aspergillus spp.,
epidemiological cut-off values (ECOFFs) are available from EUCAST to distinguish wild-type
from non-wild-type isolates.

Table 2: EUCAST Quality Control (QC) Ranges for
Micafungin MIC (mg/L)
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QC Strain MIC Range (mglL)
Candida parapsilosis ATCC 22019 0.12-0.5

Candida krusei ATCC 6258 0.03-0.12
Aspergillus fumigatus ATCC 204305 0.008 - 0.03
Aspergillus flavus ATCC 204304 0.015 - 0.06

Experimental Protocols

The EUCAST reference method for micafungin susceptibility testing is broth microdilution. The
detailed protocols for testing yeasts (Candida spp.) and moulds (Aspergillus spp.) are provided
below.

Broth Microdilution Method for Yeasts (EUCAST E.Def
7.4)

This protocol is adapted from the EUCAST Definitive Document E.Def 7.4.[3]

3.1.1. Materials

Micafungin powder

e Dimethyl sulfoxide (DMSO)

e RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS
e 2% Glucose solution

o Sterile, flat-bottom 96-well microtiter plates

 Sterile distilled water

e Spectrophotometer (530 nm)

o \ortex mixer
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Micropipettes and sterile tips

Incubator (35-37°C)

Quality control strains: Candida parapsilosis ATCC 22019, Candida krusei ATCC 6258

3.1.2. Preparation of Media and Antifungal Stock Solutions

RPMI-2% Glucose Medium: Prepare RPMI 1640 medium according to the manufacturer's
instructions and supplement with 2% (w/v) glucose. The final pH should be 6.9-7.1 at 25°C.

e Micafungin Stock Solution: Prepare a stock solution of micafungin in DMSO at a
concentration of 1.6 mg/mL. This stock solution can be stored at -70°C for up to 6 months.

» Working Solutions: Prepare serial twofold dilutions of the micafungin stock solution in the
RPMI-2% Glucose medium to achieve final concentrations ranging from 0.008 to 8 mg/L in
the microtiter plate wells.

3.1.3. Inoculum Preparation

e Subculture the yeast isolate on a suitable agar medium (e.g., Sabouraud dextrose agar) and
incubate at 35-37°C for 24 hours.

» Prepare a suspension of the yeast cells in sterile distilled water.

o Adjust the turbidity of the suspension to a 0.5 McFarland standard using a
spectrophotometer (absorbance of 0.08-0.10 at 530 nm). This corresponds to approximately
1-5 x 1076 CFU/mL.

« Dilute the adjusted suspension 1:10 in sterile distilled water to obtain a working suspension
of 1-5 x 10"5 CFU/mL.

3.1.4. Microdilution Plate Inoculation

e Add 100 pL of the appropriate micafungin working solution to each well of the microtiter
plate.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1226895/docs?utm_src=pdf-body#eucast-guidelines-for-micafungin-susceptibility-testing-application-notes-and-protocols
https://www.benchchem.com/product/b1226895/docs?utm_src=pdf-body#eucast-guidelines-for-micafungin-susceptibility-testing-application-notes-and-protocols
https://www.benchchem.com/product/b1226895/docs?utm_src=pdf-body#eucast-guidelines-for-micafungin-susceptibility-testing-application-notes-and-protocols
https://www.benchchem.com/product/b1226895/docs?utm_src=pdf-body#eucast-guidelines-for-micafungin-susceptibility-testing-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Add 100 pL of the working yeast suspension to each well. The final inoculum concentration
will be 0.5-2.5 x 105 CFU/mL.

« Include a growth control well containing 100 pL of RPMI-2% Glucose medium and 100 pL of
the working yeast suspension.

e Include a sterility control well containing 200 pL of RPMI-2% Glucose medium.

3.1.5. Incubation and MIC Determination

Incubate the microtiter plates at 35-37°C for 24 hours.

Read the MIC as the lowest concentration of micafungin that causes a significant reduction
(approximately 50%) in turbidity compared to the growth control. A spectrophotometric
reading can aid in this determination.

Broth Microdilution Method for Moulds (EUCAST E.Def
9.4)

This protocol is adapted from the EUCAST Definitive Document E.Def 9.4.[4]

3.2.1. Materials

Same materials as for yeast testing.

Sterile 0.05% Tween 20 solution.

Hemocytometer or other cell counting device.

Quality control strains: Aspergillus fumigatus ATCC 204305, Aspergillus flavus ATCC
204304.

3.2.2. Preparation of Media and Antifungal Stock Solutions

Follow the same procedure as for yeast testing (Section 3.1.2).

3.2.3. Inoculum Preparation
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o Grow the mould isolate on potato dextrose agar at 35-37°C for 5-7 days to encourage
sporulation.

o Harvest the conidia by flooding the agar surface with sterile 0.05% Tween 20 solution and
gently scraping the surface with a sterile loop.

» Transfer the conidial suspension to a sterile tube and allow the heavy particles to settle for 3-
5 minutes.

» Transfer the upper suspension to a new sterile tube.

e Count the conidia using a hemocytometer and adjust the concentration to 2-5 x 10"5
conidia/mL in RPMI-2% Glucose medium.

3.2.4. Microdilution Plate Inoculation

Follow the same procedure as for yeast testing (Section 3.1.4), using the prepared mould
conidial suspension. The final inoculum concentration will be 1-2.5 x 10"5 conidia/mL.

3.2.5. Incubation and MIC Determination
 Incubate the microtiter plates at 35-37°C for 48 hours.

e For echinocandins like micafungin, the endpoint is the Minimum Effective Concentration
(MEC), which is read microscopically. The MEC is the lowest concentration at which small,
rounded, compact hyphal forms are observed, in contrast to the long, unbranched hyphae in
the growth control well.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for EUCAST broth microdilution
susceptibility testing.
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Caption: EUCAST Broth Microdilution Workflow for Micafungin.

Signaling Pathway (lllustrative)

Micafungin's mechanism of action involves the inhibition of the FKS1-encoded 1,3-3-D-glucan
synthase complex, which is essential for fungal cell wall integrity.
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Caption: Micafungin's Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [EUCAST Guidelines for Micafungin Susceptibility
Testing: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226895/docs#eucast-guidelines-for-micafungin-
susceptibility-testing-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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